2-chloro-N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-N-methylacetamide

• IUPAC Name: 2-[(2-chloroacetyl)-methylamino]-N-(2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C13H17ClN2O2/c1-9-5-4-6-10(2)13(9)15-11(17)8-16(3)12(18)7-14/h4-6H,7-8H2,1-3H3,(H,15,17)
• InChI Key: MCHUQQYAUGUWPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN(C)C(=O)CCl
• Molecular Formula: C13H17ClN2O2
• Molecular Weight: 268.74 g/mol

Description

“2-chloro-N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-N-methylacetamide” is a chemical compound with the molecular formula C10H12ClNO. It is also known by other names such as 2-chloro-2’,6’-dimethylacetanilide, n-chloroacetyl-2,6-dimethylaniline, and 2-chloro-2’,6’-acetoxylidide. This compound is used for research and development purposes.

Molecular Structure Analysis

The molecular structure of this compound includes a chloroacetyl group attached to a 2,6-dimethylphenyl group via an amide linkage. The exact 3D structure can be viewed using specialized software.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 197.66 g/mol. It is insoluble in water. The melting point ranges from 143.0°C to 148.0°C.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Weinreb Amide : 2-chloro-N-{[(2,6-dimethylphenyl)carbamoyl]methyl}-N-methylacetamide is a Weinreb amide. Weinreb amides serve as versatile intermediates in organic synthesis, particularly in the preparation of ketones and aldehydes. .

Pharmaceutical Research

• Carbinoxamine Synthesis : This compound has been employed in the synthesis of (S)-carbinoxamine, an antihistamine used to treat allergic conditions. .

Biological Studies

• Pseudomonas quinolone signal (PQS) Derivatives : Scientists have utilized 2-chloro-N-{[(2,6-dimethylphenyl)carbamoyl]methyl}-N-methylacetamide to prepare 2-heptyl-3-hydroxy-4(1H)-quinolone (PQS) and structurally related 2-alkyl-4-quinolones. .

Chemical Biology

• Enzyme Inhibition Studies : Researchers investigate the potential inhibitory effects of this compound on specific enzymes. .

Materials Science

• Functionalized Polymers : The carbamoyl group in 2-chloro-N-{[(2,6-dimethylphenyl)carbamoyl]methyl}-N-methylacetamide can be incorporated into polymer chains. .

Organic Synthesis and Methodology

• Catalysis and Transformations : The oxoethyl group in this compound may participate in various catalytic reactions. .

Mechanism of Action

Target of Action

The primary target of 2-chloro-N-{[(2,6-dimethylphenyl)carbamoyl]methyl}-N-methylacetamide is the enzyme acetohydroxyacid synthase (AHAS) . AHAS is a key enzyme involved in the biosynthesis of branched-chain amino acids.

Mode of Action

The compound acts by inhibiting the activity of AHAS . This inhibition disrupts the synthesis of essential amino acids in plants, leading to a halt in protein synthesis and ultimately growth inhibition .

Biochemical Pathways

The affected biochemical pathway is the synthesis of branched-chain amino acids, specifically leucine, isoleucine, and valine. The inhibition of AHAS disrupts this pathway, leading to a deficiency of these essential amino acids in the plant. This deficiency halts protein synthesis, affecting various downstream processes such as cell division and growth .

Pharmacokinetics

It is known that the compound is soluble in chloroform and methanol , suggesting that it may have good absorption and distribution characteristics in biological systems

Result of Action

The result of the compound’s action is the inhibition of growth in plants. By disrupting the synthesis of essential amino acids, the compound halts protein synthesis, leading to inhibited cell division and growth .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-chloro-N-{[(2,6-dimethylphenyl)carbamoyl]methyl}-N-methylacetamide. For example, the compound’s solubility in chloroform and methanol suggests that it may be more effective in environments where these solvents are present Additionally, the compound’s stability may be affected by factors such as temperature and pH

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray of this compound. Protective measures such as wearing gloves, protective clothing, and eye/face protection are advised.